Cas no 78898-71-2 (PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER)

78898-71-2 structure
Product name:PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
- 15-Chloropentadecanoic acid, methyl ester
- VCJJWNCEIHFSOU-UHFFFAOYSA-N
- Methyl 15-chloropentadecanoate
- 78898-71-2
- SCHEMBL11860832
- starbld0039339
-
- Inchi: InChI=1S/C16H31ClO2/c1-19-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h2-15H2,1H3
- InChI Key: VCJJWNCEIHFSOU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 290.2012579Da
- Monoisotopic Mass: 290.2012579Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 26.3Ų
PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER Related Literature
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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